Cas no 87145-34-4 (ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]-)

• Product Name: ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]-
• CAS No: 87145-34-4
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• CID: 3427849
• PubChem ID: 54189247
• Update Time: 2025-10-29

ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]-
• 2-(bis(pyridine-2-yl-methyl)amino)ethane-1-thiol
• 87145-34-4
• 2-(bis(pyridin-2-ylmethyl)amino)ethane-1-thiol
• SCHEMBL14742328
• CHEMBL3040239

• Inchi： 1S/C14H17N3S/c18-10-9-17(11-13-5-1-3-7-15-13)12-14-6-2-4-8-16-14/h1-8,18H,9-12H2
• InChI Key： PHIIPQGPGULPHV-UHFFFAOYSA-N
• SMILES： SCCN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 259.11431873g/mol
• Monoisotopic Mass: 259.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]-

Comprehensive Overview of ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- (CAS No. 87145-34-4)

ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- (CAS No. 87145-34-4) is a specialized organic compound that has garnered significant attention in the fields of chemical research and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in various advanced chemical processes. Its 2-[BIS(2-PYRIDINYLMETHYL)AMINO] group and ETHANETHIOL moiety contribute to its distinct reactivity and functionality, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- are largely defined by its sulfur-containing thiol group and the pyridine-based substituents. These features enable the compound to participate in a variety of chemical reactions, including coordination chemistry and catalysis. The presence of the PYRIDINYLMETHYL groups enhances its ability to form stable complexes with metal ions, which is particularly valuable in the development of novel catalysts and materials. Researchers are increasingly exploring its potential in green chemistry applications, aligning with the global push for sustainable and environmentally friendly chemical processes.

One of the most notable applications of ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- is in the field of pharmaceutical intermediates. The compound's ability to act as a ligand or building block in complex molecular syntheses makes it invaluable for drug discovery and development. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This aligns with the growing demand for innovative therapeutic agents, as evidenced by the surge in searches for new drug intermediates and advanced pharmaceutical chemicals.

In addition to its pharmaceutical applications, ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- is also utilized in material science. Its unique structure allows it to contribute to the development of advanced polymers and coatings with enhanced properties such as durability and chemical resistance. The compound's versatility is further demonstrated in its use as a modifier for surfaces, improving adhesion and performance in various industrial settings. This has led to increased interest from sectors such as automotive and aerospace, where high-performance materials are in constant demand.

The market dynamics surrounding ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- reflect its growing importance. With the rise of custom synthesis and specialty chemicals, suppliers and manufacturers are focusing on meeting the precise needs of research and industrial clients. Online searches for CAS 87145-34-4 and related compounds have seen a steady increase, indicating a robust demand for high-purity and tailored chemical solutions. Companies are also investing in scalable production methods to ensure consistent supply while maintaining stringent quality standards.

From a safety and handling perspective, ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- requires careful management due to its reactive thiol group. Proper storage conditions, including controlled temperatures and inert atmospheres, are essential to preserve its stability and prevent degradation. Researchers and industrial users are advised to consult detailed material safety data sheets (MSDS) and adhere to best practices for handling sulfur-containing compounds. This emphasis on safety aligns with broader industry trends toward responsible chemical management and risk mitigation.

Looking ahead, the future of ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- appears promising, with ongoing research uncovering new applications and refining existing ones. Its role in catalysis, drug development, and advanced materials positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, collaborations between academia and industry are expected to drive innovation and expand its utility. For those seeking detailed technical information or procurement options, reliable suppliers and databases offer comprehensive resources to support their needs.

In conclusion, ETHANETHIOL, 2-[BIS(2-PYRIDINYLMETHYL)AMINO]- (CAS No. 87145-34-4) stands out as a multifaceted compound with significant applications across diverse fields. Its unique chemical properties, coupled with its adaptability to modern research and industrial demands, make it a valuable asset in the realm of specialty chemicals. Whether for pharmaceutical synthesis, material enhancement, or catalytic processes, this compound continues to demonstrate its importance and potential for future advancements.